Cas no 380867-90-3 ((E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide)

• Product Name: (E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide
• CAS No: 380867-90-3
• MF: C₂₉H₂₈N₄O₃
• MW: 480.557626724243
• CID: 6208508
• PubChem ID: 1574826
• Update Time: 2025-07-20

(E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-[(furan-2-yl)methyl]-3-{3-[4-(3-methylbutoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}prop-2-enamide
• (E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide
• 380867-90-3
• AKOS008028694
• EN300-23219111

• Inchi： 1S/C29H28N4O3/c1-21(2)14-16-36-26-12-10-22(11-13-26)28-24(20-33(32-28)25-7-4-3-5-8-25)17-23(18-30)29(34)31-19-27-9-6-15-35-27/h3-13,15,17,20-21H,14,16,19H2,1-2H3,(H,31,34)/b23-17+
• InChI Key： CBTWRBAKURZBLG-HAVVHWLPSA-N
• SMILES： O(C1C=CC(=CC=1)C1C(/C=C(\C#N)/C(NCC2=CC=CO2)=O)=CN(C2C=CC=CC=2)N=1)CCC(C)C

Computed Properties

• Exact Mass: 480.21614077g/mol
• Monoisotopic Mass: 480.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide

Compound Introduction: (E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide (CAS No. 380867-90-3)

The compound with the CAS number 380867-90-3 and the systematic name (E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide represents a sophisticated molecular entity that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The core structure of this compound is built around a prop-2-enamide moiety, which is a key pharmacophore in many bioactive molecules. This moiety is linked to a cyano group at the 2-position, enhancing its electrophilicity and reactivity. The presence of a furan ring substituted with a methyl group at the 2-position further diversifies its chemical profile, making it a versatile scaffold for further derivatization and functionalization.

One of the most striking features of this compound is its integration of multiple pharmacologically relevant fragments. The phenylpyrazole ring is known for its role in various biological pathways, including anti-inflammatory, antiviral, and anticancer activities. The phenylpyrazole moiety in this compound is further decorated with a phenyl group at the 1-position, which can influence electronic properties and binding interactions with biological targets.

The aromatic ring system is extended by a biphenyl-like structure formed by the phenylpyrazole and the phenyl group, which can enhance hydrophobic interactions and improve binding affinity to protein targets. Additionally, the presence of a 3-methylbutoxy group on the phenyl ring introduces steric bulk and lipophilicity, which can modulate pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the combination of these structural elements may lead to interactions with enzymes and receptors involved in critical disease pathways. For instance, the cyano group could engage in hydrogen bonding or coordinate with metal ions, while the furan ring could interact with aromatic pockets in protein binding sites.

The potential biological activity of this compound has been explored through both in silico simulations and experimental validations. Initial computational studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, the phenylpyrazole moiety has shown promise in inhibiting kinases involved in cancer progression.

In vitro assays have further corroborated these findings, demonstrating inhibitory effects on several target enzymes at submicromolar concentrations. The structural features of this compound appear to contribute to its high affinity by optimizing key interactions with the active sites of these enzymes. Moreover, the presence of multiple functional groups allows for fine-tuning of electronic properties, which can enhance binding selectivity.

The synthesis of this compound represents a significant achievement in medicinal chemistry due to its complexity and the synthetic challenges involved. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently.

The development of new synthetic methodologies has been instrumental in facilitating access to complex heterocyclic compounds like this one. These methodologies not only improve efficiency but also enable access to novel derivatives through diversification strategies. Such advances are crucial for expanding the chemical toolbox available to researchers in drug discovery.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing next-generation agrochemicals and materials science applications. The ability to modulate electronic properties through functional group variation opens up possibilities for designing novel materials with tailored properties.

Ongoing research is focused on exploring derivative structures that may enhance potency, selectivity, and pharmacokinetic profiles. By leveraging structure-activity relationship (SAR) studies, researchers aim to identify optimal analogs that can advance towards clinical development. The integration of high-throughput screening technologies has accelerated this process by enabling rapid evaluation of large libraries of compounds.

The impact of computational methods on drug discovery cannot be overstated. Molecular docking simulations have played a pivotal role in understanding how this compound interacts with biological targets at an atomic level. These simulations provide insights into binding affinities, orientation preferences, and potential side effects before experimental validation becomes necessary.

The future directions for research on this compound include exploring its potential in treating neurological disorders where modulation of kinase activity is relevant. Additionally, investigating its interactions with other biological pathways may uncover new therapeutic applications or reveal unexpected toxicological profiles that need consideration during development.

In conclusion，（E)-2-cyano-N-(furan-2-ylmethyl)-3-[3-[4-(3-methylbutoxy)phenyl]-1-phenylpyrazol-4-yl]prop-2-enamide (CAS No.380867-90-3) stands as an exemplar of modern medicinal chemistry innovation due to its sophisticated structure and promising biological activities。The ongoing research into this compound underscores its significance as a scaffold for developing novel therapeutics across multiple disease areas。As our understanding of biological systems continues to evolve，compounds like this one will remain at forefronts，driving advancements toward improved patient care。